Cas no 1804414-36-5 (Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate)

• Product Name: Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate
• CAS No: 1804414-36-5
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878656
• Update Time: 2025-05-24

Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)6-4-14-7(9(11)12)8(15(17)18)5(6)3-13/h4,9H,2H2,1H3
• InChI Key： XJFPRLBDUPCZID-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C(C(=O)OCC)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate

Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1804414-36-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate, identified by its CAS number 1804414-36-5, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a cyano group, a difluoromethyl substituent, and a nitro group, make it an invaluable building block for medicinal chemists.

The< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring is flanked by functional groups that enhance its reactivity and biological activity. Specifically, the cyano group at the 4-position and the nitro group at the 3-position contribute to its electron-withdrawing properties, while the difluoromethyl group at the 2-position introduces additional electronic and steric effects. These features collectively influence its interaction with biological targets, making it a promising candidate for further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and selectivity. The< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate has emerged as a key intermediate in this endeavor. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The presence of the nitro group allows for facile reduction to an amine, enabling the formation of diverse pharmacophores. Moreover, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it an attractive moiety for drug design.

One of the most compelling aspects of< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel pathways for constructing complex molecules. For example, recent studies have explored its use in cross-coupling reactions, where it serves as a precursor for generating biaryl structures. These structures are prevalent in many FDA-approved drugs due to their ability to modulate enzyme activity and signal transduction pathways. The< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate thus plays a pivotal role in streamlining the synthesis of these intricate molecules.

The pharmaceutical industry has also shown interest in< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate for its potential in developing treatments for neurological disorders. Pyridine derivatives are known to interact with various neurotransmitter receptors and enzymes, making them suitable candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The specific arrangement of functional groups on the< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate molecule allows for fine-tuning of these interactions, potentially leading to more effective therapies with fewer side effects.

In addition to its pharmaceutical applications, the< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate has found utility in agrochemical research. Its structural motifs are reminiscent of those found in herbicides and fungicides, suggesting that it could be used to develop novel crop protection agents. By modifying its functional groups or incorporating it into larger molecular frameworks, researchers can explore new ways to enhance agricultural productivity while minimizing environmental impact.

The synthesis of< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate itself is an intricate process that requires careful optimization. Traditional synthetic routes often involve multi-step sequences involving halogenation, cyanation, and nitration reactions. However, recent advances in catalytic methods have enabled more efficient and sustainable synthesis strategies. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core with high precision. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate also holds promise in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with metals makes it a candidate for use in coordination chemistry and catalysis. Additionally, its electronic properties could be exploited in the development of organic semiconductors or light-emitting diodes (LEDs). By tailoring its structure and substituents, researchers can fine-tune its optical and electronic characteristics for various technological applications.

In conclusion,< strong>Ethyl 4-cyano-2-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1804414-36-5) is a multifaceted compound with significant potential across multiple disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at treating neurological disorders and cancers. Furthermore, its versatility in synthetic chemistry makes it a valuable tool for researchers exploring new molecular architectures. As our understanding of its properties continues to grow, so too will its applications in medicine and beyond.